rac Mono(2-ethyl-5-oxohexyl) Phthalate-d4
rac Mono(2-ethyl-5-oxohexyl) Phthalate-d4
Brand Name:
Vulcanchem
CAS No.:
679789-44-7
VCID:
VC0126623
InChI:
InChI=1S/C16H20O5/c1-3-12(9-8-11(2)17)10-21-16(20)14-7-5-4-6-13(14)15(18)19/h4-7,12H,3,8-10H2,1-2H3,(H,18,19)/i4D,5D,6D,7D
SMILES:
CCC(CCC(=O)C)COC(=O)C1=CC=CC=C1C(=O)O
Molecular Formula:
C16H20O5
Molecular Weight:
296.35 g/mol
rac Mono(2-ethyl-5-oxohexyl) Phthalate-d4
CAS No.: 679789-44-7
Reference Standards
VCID: VC0126623
Molecular Formula: C16H20O5
Molecular Weight: 296.35 g/mol
| CAS No. | 679789-44-7 |
|---|---|
| Product Name | rac Mono(2-ethyl-5-oxohexyl) Phthalate-d4 |
| Molecular Formula | C16H20O5 |
| Molecular Weight | 296.35 g/mol |
| IUPAC Name | 2,3,4,5-tetradeuterio-6-(2-ethyl-5-oxohexoxy)carbonylbenzoic acid |
| Standard InChI | InChI=1S/C16H20O5/c1-3-12(9-8-11(2)17)10-21-16(20)14-7-5-4-6-13(14)15(18)19/h4-7,12H,3,8-10H2,1-2H3,(H,18,19)/i4D,5D,6D,7D |
| Standard InChIKey | HCWNFKHKKHNSSL-UGWFXTGHSA-N |
| Isomeric SMILES | [2H]C1=C(C(=C(C(=C1[2H])C(=O)O)C(=O)OCC(CC)CCC(=O)C)[2H])[2H] |
| SMILES | CCC(CCC(=O)C)COC(=O)C1=CC=CC=C1C(=O)O |
| Canonical SMILES | CCC(CCC(=O)C)COC(=O)C1=CC=CC=C1C(=O)O |
| Synonyms | 1,2-Benzene-3,4,5,6-d4-dicarboxylic Acid Mono(2-ethyl-5-oxohexyl) Ester; |
| PubChem Compound | 12080048 |
| Last Modified | Nov 11 2021 |
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